Cas no 953061-58-0 (Boc-3-azabicyclo3.1.0hexane-2-carboxylicacid)

• Product Name: Boc-3-azabicyclo3.1.0hexane-2-carboxylicacid
• CAS No: 953061-58-0
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD09038259
• CID: 1027481
• PubChem ID: 17391878
• Update Time: 2025-10-29

Boc-3-azabicyclo3.1.0hexane-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-1-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• (1S,5R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• 3-aza-bicyclo[3.1.0]hexane-2,3-dicarboxylic acid 3-tert-butyl ester
• Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• RTWMQNSZCUYSJJ-UHFFFAOYSA-N
• 3-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) ester
• Boc-3-azabicyclo3.1.0hexane-2-carboxylicacid

• MDL： MFCD09038259
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-5-6-4-7(6)8(12)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： RTWMQNSZCUYSJJ-UHFFFAOYSA-N
• SMILES： C12C(C1)CN(C(OC(C)(C)C)=O)C2C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 355.9±25.0 °C at 760 mmHg
• Flash Point: 169.0±23.2 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Boc-3-azabicyclo3.1.0hexane-2-carboxylicacid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Boc-3-azabicyclo3.1.0hexane-2-carboxylicacid

Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic Acid: A Versatile Intermediate in Medicinal Chemistry

Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS No. 953061-58-0) is a highly valuable intermediate in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and the presence of a carboxylic acid group, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules and drug candidates.

The chemical structure of Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid consists of a 3-azabicyclo[3.1.0]hexane core, which is a six-membered ring with a nitrogen atom and a five-membered ring fused together, along with a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen atom and a carboxylic acid group at the 2-position. This structure provides a robust platform for various chemical transformations, making it an attractive starting material for the synthesis of complex molecules.

Recent advancements in synthetic chemistry have highlighted the versatility of Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid. For instance, studies have demonstrated its utility in the synthesis of compounds with potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. The Boc protecting group can be selectively removed under mild conditions, allowing for further functionalization of the nitrogen atom without affecting other parts of the molecule.

In the context of drug discovery, Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has been used as a key building block in the development of small molecule inhibitors targeting specific enzymes and receptors. One notable example is its use in the synthesis of inhibitors for protein kinases, which are key players in cellular signaling pathways and are often dysregulated in various diseases, including cancer and inflammatory disorders.

The carboxylic acid group in Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid can be readily converted into various functional groups through standard chemical reactions such as esterification, amide formation, and amidation. These transformations enable the creation of diverse derivatives with tailored properties, enhancing their potential as lead compounds in drug discovery programs.

Moreover, the unique bicyclic structure of Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid confers it with favorable pharmacokinetic properties, such as improved solubility and metabolic stability. These characteristics are crucial for optimizing drug candidates for clinical development and ensuring their efficacy and safety.

In addition to its applications in medicinal chemistry, Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has also found use in other areas of chemical research, including materials science and catalysis. Its rigid structure and functional groups make it suitable for the design of novel materials with specific physical and chemical properties.

The synthesis of Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the Boc protecting group and carboxylic acid moiety. These synthetic methods have been optimized to achieve high yields and purity, making large-scale production feasible for industrial applications.

In conclusion, Boc-3-azabicyclo[3.1.0]hexane-2-carboxylic acid (CAS No. 953061-58-0) is a versatile intermediate with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive starting material for the synthesis of bioactive molecules and drug candidates, contributing to advancements in various fields of science and medicine.